Cas no 1096805-70-7 (6-Ethyl-3-(propan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid)

• Product Name: 6-Ethyl-3-(propan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid
• CAS No: 1096805-70-7
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD12410199
• CID: 4571647
• PubChem ID: 43379425
• Update Time: 2025-05-24

6-Ethyl-3-(propan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic Acid
• Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 6-ethyl-3-(1-methylethyl)-
• 6-Ethyl-3-(propan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

• MDL： MFCD12410199
• Inchi： 1S/C12H14N2O3/c1-4-7-5-8(12(15)16)9-10(6(2)3)14-17-11(9)13-7/h5-6H,4H2,1-3H3,(H,15,16)
• InChI Key： PTBZCNKPNPBBSM-UHFFFAOYSA-N
• SMILES： C12ON=C(C(C)C)C1=C(C(O)=O)C=C(CC)N=2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 365.7±42.0 °C at 760 mmHg
• Flash Point: 175.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-Ethyl-3-(propan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Ethyl-3-(propan-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

6-Ethyl-3-(propan-2-yl)-1,2-Oxazolo[5,4-b]pyridine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1096805-70-7, known as 6-Ethyl-3-(propan-2-yl)-1,2-Oxazolo[5,4-b]pyridine-4-Carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolopyridines, which are heterocyclic compounds characterized by the presence of both oxygen and nitrogen atoms in their ring structures. The oxazolo[5,4-b]pyridine core of this molecule is particularly interesting due to its unique electronic properties and potential applications in drug design.

Recent studies have highlighted the importance of oxazolopyridines in medicinal chemistry, particularly as scaffolds for the development of bioactive compounds. The 6-Ethyl and 3-(propan-2-yl) substituents in this compound play a crucial role in modulating its physical and chemical properties. These substituents not only influence the molecule's solubility and stability but also contribute to its potential interactions with biological targets. The carboxylic acid group at the 4-position further enhances its versatility, making it a promising candidate for various chemical modifications and functionalizations.

One of the most notable aspects of this compound is its synthesis. Researchers have developed efficient routes to construct the oxazolo[5,4-b]pyridine framework, often employing multi-component reactions or stepwise approaches. For instance, a recent study demonstrated the use of a tandem cyclization strategy to assemble this heterocycle from readily available starting materials. The incorporation of 6-Ethyl and 3-(propan-2-yl) groups was achieved through precise alkylation steps, ensuring high regioselectivity and yield.

The biological activity of 6-Ethyl-3-(propan-2-yl)-1,2-Oxazolo[5,4-b]pyridine-4-Carboxylic Acid has been explored in several contexts. In vitro assays have revealed its potential as an inhibitor of key enzymes involved in metabolic pathways. For example, preliminary studies suggest that this compound may modulate the activity of kinases or proteases, making it a candidate for further investigation in disease models. Additionally, its ability to interact with membrane receptors has been studied using computational modeling techniques, providing insights into its pharmacokinetic profile.

In terms of applications, this compound holds promise in the development of novel therapeutic agents. Its structural features make it an ideal candidate for further optimization through medicinal chemistry approaches. For instance, researchers are currently exploring the effects of substituent variations on its bioavailability and efficacy. Furthermore, the carboxylic acid group offers opportunities for conjugation with other moieties, such as polyethylene glycol (PEG), to enhance its pharmacokinetic properties.

From a synthetic perspective, this compound serves as a valuable building block for constructing more complex molecules. Its heterocyclic core can be readily functionalized to introduce additional substituents or linkers, enabling the creation of libraries for high-throughput screening. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for accessing enantiomerically pure derivatives of this compound.

In conclusion, 6-Ethyl-3-(propan-2-yl)-1,2-Oxazolo[5,4-b]pyridine-4-Carboxylic Acid represents a fascinating example of how modern organic chemistry can yield molecules with diverse applications. Its unique structure and promising biological profile make it a subject of ongoing research interest. As new findings emerge from both academic and industrial laboratories, this compound is expected to play an increasingly important role in advancing our understanding of heterocyclic chemistry and its implications for drug discovery.